Cas no 1087160-38-0 (5-(Trifluoromethyl)-1H-pyrazole)

5-(Trifluoromethyl)-1H-pyrazole structure

1087160-38-0 structure

Product Name:5-(Trifluoromethyl)-1H-pyrazole

CAS No:1087160-38-0

MF:C₄H₃F₃N₂

MW:136.075230836868

CID:1036517

Update Time:2025-04-20

5-(Trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-(Trifluoromethyl)-1H-pyrazole
- 3-(Trifluoromethyl)-1H-pyrazole
- Inchi： 1S/C4H3F3N2/c5-4(6,7)3-1-2-8-9-3/h1-2H,(H,8,9)
- InChI Key： PYXNITNKYBLBMW-UHFFFAOYSA-N
- SMILES： FC(C1=CC=NN1)(F)F

5-(Trifluoromethyl)-1H-pyrazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Sealed in dry,Room Temperature

5-(Trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188827-100g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	96%	100g	$144	2023-02-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T844300-5g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	96%	5g	83.00	2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T22980-5g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	-	5g	¥218.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T22980-1g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	-	1g	¥118.0	2023-09-06
Aaron	AR0039Z4-1g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	96%	1g	$13.00	2025-02-12
Aaron	AR0039Z4-5g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	96%	5g	$25.00	2023-12-16
1PlusChem	1P0039QS-1g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	96%	1g	$26.00	2023-12-26
1PlusChem	1P0039QS-5g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	96%	5g	$40.00	2023-12-26
A2B Chem LLC	AB51796-1g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	96%	1g	$17.00	2024-04-20
A2B Chem LLC	AB51796-5g	5-(Trifluoromethyl)-1H-pyrazole	1087160-38-0	96%	5g	$37.00	2024-04-20

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3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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